Cas no 536719-67-2 (1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
• CAS No: 536719-67-2
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 1583499
• PubChem ID: 9834676
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
• 5-(naphthalen-2-ylmethylsulfanyl)-1H-1,2,4-triazole
• 536719-67-2
• 3-((2-naphthylmethyl)sulfanyl)-4h-1,2,4-triazole
• 3-[(2-naphthylmethyl)thio]-1H-1,2,4-triazole
• SCHEMBL6705255
• AKOS025136786
• DTXSID50431486

• Inchi： 1S/C13H11N3S/c1-2-4-12-7-10(5-6-11(12)3-1)8-17-13-14-9-15-16-13/h1-7,9H,8H2,(H,14,15,16)
• InChI Key： XQBLAEZIWAIBRE-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57